N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H18F3NO2/c1-25-18(10-13-6-2-3-7-14(13)11-18)12-23-17(24)15-8-4-5-9-16(15)19(20,21)22/h2-9H,10-12H2,1H3,(H,23,24)
• InChI Key: SVXNIWJTUQWVCD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C19H18F3NO2
• Molecular Weight: 349.3 g/mol

Description

N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(trifluoromethyl)benzamide, also known as MTB, is a synthetic compound that has gained attention for its potential use in scientific research.

Scientific Research Applications

Enantioselective Synthesis and Structural Analysis

Research on compounds with structural similarities to N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-(trifluoromethyl)benzamide demonstrates their significance in enantioselective synthesis and structural analysis. For instance, the synthesis of piperidines from (S)-methylpyroglutamate shows the utility of N-methoxy-N-methylamide derivatives in producing enantioselective compounds, which could be applied in the development of pharmaceuticals and complex organic molecules (Calvez, Chiaroni, & Langlois, 1998). Similarly, studies on supramolecular packing motifs involving aryl rings and hydrogen-bonded amide strands highlight the structural uniqueness and potential for creating new materials or understanding molecular organization (Lightfoot, Mair, Pritchard, & Warren, 1999).

Synthetic Utility of N-Methoxy-N-methylamide Derivatives

The use of N-methoxy-N-methylamide derivatives, commonly referred to as Weinreb amides, in organic synthesis is well documented. These derivatives serve as excellent acylating agents and are instrumental in various synthetic routes, offering a broad range of applications in academia and the pharmaceutical industry. The review on the synthetic utility of Weinreb amides underscores their importance in constructing complex molecules and their widespread use across various synthetic endeavors (Balasubramaniam & Aidhen, 2008).

Novel Synthetic Methods and Antihyperglycemic Agents

Research on novel synthetic methods and the development of antihyperglycemic agents provides insights into the potential medicinal applications of related benzamide derivatives. The synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives and their identification as antidiabetic agents indicate the potential therapeutic applications of similar compounds in treating diabetes mellitus (Nomura et al., 1999).